Cas no 1261793-20-7 (2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261793-20-7
• MF: C₁₂H₆ClF₄NO
• MW: 291.628756046295
• CID: 4924854
• Update Time: 2025-11-01

2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF4NO/c13-11-9(14)5-7(6-18-11)8-3-1-2-4-10(8)19-12(15,16)17/h1-6H
• InChI Key： PUBWHCDNYATHQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261793-20-7)

2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261793-20-7) is a versatile and highly functionalized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a chlorine atom, a fluorine atom, and a 2-(trifluoromethoxy)phenyl group. These substituents contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine typically involves multi-step processes, often starting from readily available starting materials such as 3-fluoro-5-bromopyridine and 2-trifluoromethoxybenzeneboronic acid. The reaction conditions are carefully optimized to ensure high yields and purity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its use as a building block for the development of novel pharmaceuticals. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the chlorine and fluorine substituents can modulate the pharmacokinetic properties and binding affinity to target proteins.

A notable example of its application is in the development of inhibitors for specific enzymes involved in various diseases. For instance, researchers have explored the use of 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-based compounds as inhibitors of kinases, which are key targets in cancer therapy. These compounds have shown promising results in preclinical studies, demonstrating potent inhibitory activity against specific kinases with minimal off-target effects.

Beyond its role in enzyme inhibition, 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine has also been investigated for its potential as an antiviral agent. Studies have shown that derivatives of this compound can exhibit antiviral activity against a range of viral pathogens, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interact with viral proteins in a highly specific manner, potentially leading to new therapeutic strategies for viral infections.

The physicochemical properties of 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine, such as its solubility, stability, and partition coefficient, have been thoroughly characterized to facilitate its use in various applications. These properties are critical for optimizing drug delivery systems and ensuring the bioavailability of the compound when used as a therapeutic agent.

In addition to its direct applications in drug discovery, 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine serves as an important tool in chemical biology research. Its ability to modulate biological processes through specific interactions with cellular targets makes it a valuable probe for studying protein function and signaling pathways. This has led to new insights into the mechanisms underlying various diseases and has opened up new avenues for therapeutic intervention.

The safety profile of 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings and pharmaceutical research, appropriate handling procedures should be followed to ensure worker safety and environmental protection. This includes using personal protective equipment (PPE), working under fume hoods, and disposing of waste materials according to local regulations.

In conclusion, 2-Chloro-3-fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261793-20-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.